Cas no 2580255-15-6 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 2580255-15-6
• MF: C₂₅H₂₁NO₅
• MW: 415.437947034836
• CID: 5662049
• PubChem ID: 165887942
• Update Time: 2025-08-03

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580255-15-6
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid
• EN300-27728957
• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid

• Inchi： 1S/C25H21NO5/c27-22-11-5-10-18-19(22)12-20(24(28)29)23(18)26-25(30)31-13-21-16-8-3-1-6-14(16)15-7-2-4-9-17(15)21/h1-11,20-21,23,27H,12-13H2,(H,26,30)(H,28,29)
• InChI Key： DUCNLNMDKRAYRC-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC=C(C=2CC1C(=O)O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 415.14197277g/mol
• Monoisotopic Mass: 415.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid

Exploring the Properties and Applications of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic Acid

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid is a complex organic compound with the CAS registry number 2580255-15-6. This compound belongs to the class of fluorenylmethoxycarbonyl (Fmoc) derivatives, which are widely used in peptide synthesis and other areas of organic chemistry. The structure of this compound is characterized by a fluorenylmethoxycarbonyl group attached to an amino acid derivative, making it a valuable intermediate in the synthesis of bioactive molecules.

The Fmoc group is a well-known protecting group in peptide chemistry, providing excellent stability during solid-phase synthesis. In this compound, the Fmoc group is attached to an amino group, which is further connected to a hydroxyl-substituted indene carboxylic acid moiety. This combination makes the compound unique and suitable for various applications in drug discovery and chemical research.

Recent studies have highlighted the potential of Fmoc derivatives in the development of new therapeutic agents. For instance, researchers have explored the use of Fmoc-containing compounds in the design of protease inhibitors and other enzyme-targeting drugs. The indene carboxylic acid moiety in this compound adds further functionality, potentially enhancing its bioactivity and pharmacokinetic properties.

The synthesis of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-hydroxy-2,3-dihydro-1H-indene-2-carboxylic acid involves multi-step organic reactions, including coupling reactions and protecting group strategies. The compound's structure allows for further modifications, enabling chemists to explore its potential in various biological systems.

In terms of applications, this compound has shown promise in biomedical research, particularly in the study of protein interactions and enzyme mechanisms. Its ability to act as a substrate or inhibitor in enzymatic reactions makes it a valuable tool for researchers in the field of biochemistry and pharmacology.

Moreover, the hydroxyl group present in the indene ring introduces additional complexity to the molecule, potentially influencing its solubility, stability, and binding affinity to biological targets. This feature has been exploited in recent studies to design more effective drug candidates with improved pharmacological profiles.

The indene carboxylic acid moiety also plays a significant role in determining the compound's reactivity and selectivity. Researchers have investigated its ability to form hydrogen bonds and participate in π-interactions, which are critical for its activity in biological systems.

In conclusion, 1-{(9H-fluoren -9 -yl) methoxycarbonyl} amino)-4-hydroxy -2 ,3 -dihydro -1 H -indene -2 -carboxylic acid (CAS No. 2580255 -15 -6) is a versatile compound with wide-ranging applications in organic synthesis and biomedical research. Its unique structure and functional groups make it an invaluable tool for chemists and biologists alike, driving innovation in drug discovery and chemical science.